Cas no 2680873-04-3 (benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate)

• Product Name: benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate
• CAS No: 2680873-04-3
• MF: C₁₄H₁₄ClN₃O₂
• MW: 291.732861995697
• CID: 5636392
• PubChem ID: 165937038
• Update Time: 2025-05-21

benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680873-04-3
• benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate
• EN300-28288584

• Inchi： 1S/C14H14ClN3O2/c1-10-8-12(15)17-13(16-10)18(2)14(19)20-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： DWBMCQQMCJQRCR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.0774544g/mol
• Monoisotopic Mass: 291.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate

Recent Advances in the Study of Benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate (CAS: 2680873-04-3)

Benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate (CAS: 2680873-04-3) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. Recent studies have focused on its potential applications as a pesticide and its biochemical interactions. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and biological efficacy, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical industries.

The compound has been identified as a potent inhibitor of acetylcholinesterase (AChE), an enzyme critical for nerve function in pests. Recent research published in the Journal of Agricultural and Food Chemistry (2023) highlights its efficacy against a broad spectrum of agricultural pests, including aphids and beetles. The study utilized molecular docking simulations and in vitro assays to demonstrate its binding affinity to AChE, suggesting a promising avenue for developing next-generation pesticides with reduced environmental impact.

In addition to its pesticidal properties, benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate has shown potential in medicinal chemistry. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as candidates for treating neurodegenerative diseases. The research team synthesized several analogs and evaluated their inhibitory effects on human AChE, with one derivative exhibiting IC50 values comparable to donepezil, a clinically approved Alzheimer's drug. These findings underscore the compound's versatility and its potential for repurposing in therapeutic applications.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate. A recent patent (WO2023056789) describes a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in scalability. This innovation is particularly relevant for industrial applications, where cost-effective and sustainable production methods are paramount.

Environmental and toxicological studies have also progressed, with a 2024 report in Environmental Science & Technology assessing the compound's degradation pathways and ecotoxicological profile. The findings indicate moderate persistence in soil but low toxicity to non-target organisms, such as earthworms and aquatic invertebrates, when used at recommended doses. These results support its classification as a reduced-risk pesticide by regulatory agencies.

In conclusion, benzyl N-(4-chloro-6-methylpyrimidin-2-yl)-N-methylcarbamate (CAS: 2680873-04-3) represents a multifaceted compound with significant potential in both agrochemical and pharmaceutical domains. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable tool in addressing global challenges in food security and healthcare. Future studies should focus on further elucidating its structure-activity relationships and exploring synergistic effects with other bioactive compounds.